4-methoxybenzyl (2E)-2-{4-oxo-4-[(2-phenylethyl)amino]butan-2-ylidene}hydrazinecarboxylate

• Molecular Formula: C21H25N3O4
• Molecular Weight: 383.4 g/mol
• IUPAC Name: (4-methoxyphenyl)methyl N-[(E)-[4-oxo-4-(2-phenylethylamino)butan-2-ylidene]amino]carbamate
• InChI: InChI=1S/C21H25N3O4/c1-16(14-20(25)22-13-12-17-6-4-3-5-7-17)23-24-21(26)28-15-18-8-10-19(27-2)11-9-18/h3-11H,12-15H2,1-2H3,(H,22,25)(H,24,26)/b23-16+
• InChI Key: MNZDWGGADYAUDZ-XQNSMLJCSA-N
• Isomeric SMILES: C/C(=N\NC(=O)OCC1=CC=C(C=C1)OC)/CC(=O)NCCC2=CC=CC=C2
• Canonical SMILES: CC(=NNC(=O)OCC1=CC=C(C=C1)OC)CC(=O)NCCC2=CC=CC=C2

Description

The compound (3E)-3-[({[(4-METHOXYPHENYL)METHOXY]CARBONYL}AMINO)IMINO]-N-(2-PHENYLETHYL)BUTANAMIDE is a complex organic molecule with potential applications in various scientific fields. This compound features a combination of aromatic and aliphatic structures, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3E)-3-[({[(4-METHOXYPHENYL)METHOXY]CARBONYL}AMINO)IMINO]-N-(2-PHENYLETHYL)BUTANAMIDE typically involves multiple steps, including the formation of intermediate compounds. The process may start with the preparation of the 4-methoxyphenylmethanol, which is then converted into the corresponding carbamate. This intermediate is further reacted with an appropriate amine to form the final product. Reaction conditions often include the use of solvents like dichloromethane or ethanol, and catalysts such as triethylamine or pyridine.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The process is optimized for high yield and purity, with stringent control over reaction parameters such as temperature, pressure, and pH. Purification steps, including crystallization and chromatography, are employed to ensure the final product meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

(3E)-3-[({[(4-METHOXYPHENYL)METHOXY]CARBONYL}AMINO)IMINO]-N-(2-PHENYLETHYL)BUTANAMIDE: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the aromatic ring, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Sodium methoxide, potassium tert-butoxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines. Substitution reactions can introduce various functional groups into the aromatic ring.

Scientific Research Applications

(3E)-3-[({[(4-METHOXYPHENYL)METHOXY]CARBONYL}AMINO)IMINO]-N-(2-PHENYLETHYL)BUTANAMIDE: has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3E)-3-[({[(4-METHOXYPHENYL)METHOXY]CARBONYL}AMINO)IMINO]-N-(2-PHENYLETHYL)BUTANAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to downstream effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

(3E)-3-[({[(4-METHOXYPHENYL)METHOXY]CARBONYL}AMINO)IMINO]-N-(2-PHENYLETHYL)BUTANAMIDE: can be compared with other compounds such as:

Uniqueness

The uniqueness of (3E)-3-[({[(4-METHOXYPHENYL)METHOXY]CARBONYL}AMINO)IMINO]-N-(2-PHENYLETHYL)BUTANAMIDE lies in its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This makes it a valuable compound for research and industrial applications.